Cas no 20637-02-9 (Methyl 4-(4-nitrophenyl)butanoate)

Methyl 4-(4-nitrophenyl)butanoate structure
20637-02-9 structure
Product Name:Methyl 4-(4-nitrophenyl)butanoate
CAS No:20637-02-9
MF:C11H13NO4
MW:223.225223302841
CID:866086
PubChem ID:140721
Update Time:2025-04-19

Methyl 4-(4-nitrophenyl)butanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-(4-nitrophenyl)butanoate
    • 4-(4-nitrophenyl)butanoic acid methyl ester
    • Butyric acid, 4-(p-nitrophenyl)-, methyl ester
    • 4-Nitrobenzenebutanoic acid methyl ester
    • SCHEMBL1350599
    • 20637-02-9
    • Methyl4-(4-nitrophenyl)butanoate
    • DTXSID90174668
    • Benzenebutanoic acid, 4-nitro-, methyl ester
    • DB-334836
    • Inchi: 1S/C11H13NO4/c1-16-11(13)4-2-3-9-5-7-10(8-6-9)12(14)15/h5-8H,2-4H2,1H3
    • InChI Key: IIDUVWAKHMUVPN-UHFFFAOYSA-N
    • SMILES: O(C)C(CCCC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 223.08449
  • Monoisotopic Mass: 223.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 72.1Ų

Experimental Properties

  • PSA: 69.44

Methyl 4-(4-nitrophenyl)butanoate Pricemore >>

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